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Compound of Interest

Compound Name:
4-Methoxybenzamidine

hydrochloride

Cat. No.: B014793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of 4-
Methoxybenzamidine hydrochloride, a compound often utilized in biochemical assays and

as an intermediate in pharmaceutical development. Adherence to proper laboratory procedures

is crucial for accuracy and safety.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of 4-Methoxybenzamidine
hydrochloride is fundamental for the accurate preparation of solutions. Key data is

summarized in the table below.
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Property Value Reference

Molecular Formula C₈H₁₀N₂O·HCl [1]

Molecular Weight 186.64 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Purity Typically ≥95% [1]

Storage Conditions

Store at 0-8 °C in a cool,

shaded, and tightly sealed

container.

[1]

Stability
Stable under normal laboratory

conditions.

Solubility (Qualitative)
Slightly soluble in Dimethyl

Sulfoxide (DMSO) and Water.

Safety Precautions
Before handling 4-Methoxybenzamidine hydrochloride, it is imperative to review the Safety

Data Sheet (SDS). This compound is classified as a skin and eye irritant. The following

personal protective equipment (PPE) should be worn at all times:

Gloves: Nitrile or latex gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: To protect from spills.

Work should be conducted in a well-ventilated area or a chemical fume hood.

Experimental Protocol: Preparing a 10 mM DMSO
Stock Solution
This protocol outlines the preparation of a 10 mM stock solution in Dimethyl Sulfoxide (DMSO).

DMSO is recommended as the solvent of choice for achieving higher concentrations, based on
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the solubility of structurally similar compounds.

Materials:

4-Methoxybenzamidine hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Determine the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass

of 4-Methoxybenzamidine hydrochloride is calculated as follows:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 186.64 g/mol x 1000 mg/g = 1.8664 mg

Weigh the compound: Carefully weigh out approximately 1.87 mg of 4-
Methoxybenzamidine hydrochloride using an analytical balance.

Dissolve in DMSO: Add the weighed powder to a clean microcentrifuge tube or vial. Add 1

mL of anhydrous DMSO to the tube.

Ensure complete dissolution: Close the tube tightly and vortex thoroughly until the powder is

completely dissolved. Gentle warming in a water bath may aid dissolution if necessary.

Visually inspect the solution to ensure no solid particles remain.

Storage: Store the 10 mM stock solution at -20°C or -80°C in small aliquots to avoid

repeated freeze-thaw cycles.
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Preparation of Aqueous Working Solutions
For many biological applications, an aqueous working solution is required. It is recommended

to first prepare a concentrated stock in DMSO and then dilute it into the desired aqueous buffer.

Procedure:

Thaw the DMSO stock solution: Thaw an aliquot of the 10 mM 4-Methoxybenzamidine
hydrochloride DMSO stock solution at room temperature.

Dilute into aqueous buffer: Perform a serial dilution of the DMSO stock into your

experimental buffer (e.g., PBS, Tris) to achieve the desired final concentration.

Important: The final concentration of DMSO in the assay should be kept low (typically

<1%) to avoid solvent effects on the biological system.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of a 4-Methoxybenzamidine
hydrochloride stock solution.
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Workflow for Stock Solution Preparation

Preparation Storage & Use

1. Weigh Compound 2. Dissolve in DMSOAdd to solvent 3. Vortex to Homogenize 4. Aliquot 5. Store at -20°C/-80°C 6. Dilute for Working SolutionThaw before use
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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